Cas no 1597448-02-6 (2,2'-((((4-amino-6-bromo-1,3-phenylene)bis(oxy))bis(ethane-2,1-diyl))bis(oxy))bis(ethan-1-ol))

• Product Name: 2,2'-((((4-amino-6-bromo-1,3-phenylene)bis(oxy))bis(ethane-2,1-diyl))bis(oxy))bis(ethan-1-ol)
• CAS No: 1597448-02-6
• MF: C₁₄H₂₂BrNO₆
• MW: 380.231584072113
• MDL: MFCD31537194
• CID: 4610683
• Update Time: 2025-10-31

2,2'-((((4-amino-6-bromo-1,3-phenylene)bis(oxy))bis(ethane-2,1-diyl))bis(oxy))bis(ethan-1-ol) Chemical and Physical Properties

Names and Identifiers

• 2,2'-((((4-amino-6-bromo-1,3-phenylene)bis(oxy))bis(ethane-2,1-diyl))bis(oxy))bis(ethan-1-ol)
• 2,2-((((4-amino-6-bromo-1,3-phenylene)bis(oxy))bis(ethane-2,1-diyl))bis(oxy))diethanol
• Ethanol, 2,2'-[(4-amino-6-bromo-1,3-phenylene)bis(oxy-2,1-ethanediyloxy)]bis-

• MDL： MFCD31537194
• Inchi： 1S/C14H22BrNO6/c15-11-9-12(16)14(22-8-6-20-4-2-18)10-13(11)21-7-5-19-3-1-17/h9-10,17-18H,1-8,16H2
• InChI Key： RYAGLCZXLKCLRB-UHFFFAOYSA-N
• SMILES： C1(OCCOCCO)=C(Br)C=C(N)C(OCCOCCO)=C1

Additional information on 2,2'-((((4-amino-6-bromo-1,3-phenylene)bis(oxy))bis(ethane-2,1-diyl))bis(oxy))bis(ethan-1-ol)

Introduction to Compound CAS No. 1597448-02-6: 2,2'-((((4-amino-6-bromo-1,3-phenylene)bis(oxy))bis(ethane-2,1-diyl))bis(oxy))bis(ethan-1-ol)

The compound with CAS number 1597448-02-6, known as 2,2'-((((4-amino-6-bromo-1,3-phenylene)bis(oxy))bis(ethane-2,1-diyl))bis(oxy))bis(ethan-1-ol), is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structural features, including multiple ether linkages and a brominated aromatic ring, which contribute to its diverse chemical properties and biological activities.

The molecular structure of 2,2'-((((4-amino-6-bromo-1,3-phenylene)bis(oxy))bis(ethane-2,1-diyl))bis(oxy))bis(ethan-1-ol) consists of a central 1,3-phenylene ring substituted with an amino group and a bromine atom. This aromatic core is connected to two ethylene glycol chains through ether linkages, which are further terminated by hydroxyl groups. The presence of these functional groups imparts the molecule with both hydrophilic and hydrophobic characteristics, making it an interesting candidate for various biochemical and pharmaceutical studies.

Recent research has highlighted the potential of this compound in several areas. One notable application is in the field of drug discovery and development. The brominated aromatic ring and the amino group provide opportunities for targeted interactions with biological targets such as enzymes and receptors. For instance, studies have shown that compounds with similar structural motifs exhibit potent inhibitory activity against specific kinases involved in cancer pathways. This makes 2,2'-((((4-amino-6-bromo-1,3-phenylene)bis(oxy))bis(ethane-2,1-diyl))bis(oxy))bis(ethan-1-ol) a promising lead compound for the development of novel anticancer agents.

In addition to its potential as a therapeutic agent, this compound has also been investigated for its use in diagnostic imaging. The unique combination of functional groups allows for the design of imaging probes that can selectively bind to specific biomarkers in vivo. For example, researchers have explored the use of similar compounds as contrast agents in magnetic resonance imaging (MRI) and positron emission tomography (PET) scans. These applications could significantly enhance the accuracy and sensitivity of diagnostic procedures.

The synthesis of 2,2'-((((4-amino-6-bromo-1,3-phenylene)bis(oxy))bis(ethane-2,1-diyl))bis(oxy))bis(ethan-1-ol) involves a series of well-defined chemical reactions. The process typically starts with the bromination of an appropriate phenolic starting material followed by the introduction of amino groups through nucleophilic substitution reactions. Subsequent coupling reactions using suitable coupling agents such as 1,4-dibromobutane allow for the formation of the ether linkages and the final hydroxyl termination steps.

The physical properties of this compound are also noteworthy. It is generally a white crystalline solid with good solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics facilitate its use in various experimental setups and formulations. Additionally, the compound exhibits stability under standard laboratory conditions but may require protection from light and moisture to maintain its integrity over extended periods.

In terms of safety and handling, while specific data on the toxicity and environmental impact of 2,2'-((((4-amino-6-bromo-1,3-phenylene)bis(oxy))bis(ethane-2,1-diyl))bis(oxy))bis(ethan-1-ol) are limited, it is advisable to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn at all times to minimize exposure risks.

The future prospects for this compound are promising. Ongoing research aims to further elucidate its biological activities and optimize its properties for specific applications. For instance, efforts are being made to enhance its selectivity towards target proteins while minimizing off-target effects. Additionally, there is growing interest in developing prodrugs based on this scaffold to improve pharmacokinetic properties such as bioavailability and half-life.

In conclusion, the compound with CAS number 1597448-02-6, known as 2,2'-((((4-amino-6-bromo-1,3-phenylene)bis(oxy))bis(ethane-2,1-diyl))bis(oxy))bis(ethan-1-ol), represents a valuable addition to the repertoire of chemical tools available for research and development in various scientific disciplines. Its unique structural features and diverse functional groups make it a versatile molecule with potential applications in drug discovery, diagnostic imaging, and other advanced technologies.